Cas no 1189749-40-3 ((3-Isopropyl1,2,4triazolo4,3-bpyridazin-6-yl)thioacetic acid)
(3-Isopropyl1,2,4triazolo4,3-bpyridazin-6-yl)thioacetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(3-Isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetic acid
- 2-((3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetic acid
- {[3-(propan-2-yl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetic acid
- STK660012
- BBL032291
- SEL13408917
- acetic acid, [[3-(1-methylethyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
- (3-Isopropyl1,2,4triazolo4,3-bpyridazin-6-yl)thioacetic acid
-
- MDL: MFCD13176378
- Inchi: 1S/C10H12N4O2S/c1-6(2)10-12-11-7-3-4-8(13-14(7)10)17-5-9(15)16/h3-4,6H,5H2,1-2H3,(H,15,16)
- InChI Key: IIMRJVDGQPNOEA-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1C=CC2=NN=C(C(C)C)N2N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 290
- Topological Polar Surface Area: 106
(3-Isopropyl1,2,4triazolo4,3-bpyridazin-6-yl)thioacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I135465-250mg |
[(3-Isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetic acid |
1189749-40-3 | 250mg |
$ 185.00 | 2022-06-04 | ||
| TRC | I135465-500mg |
[(3-Isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetic acid |
1189749-40-3 | 500mg |
$ 300.00 | 2022-06-04 | ||
| TRC | I135465-1000mg |
[(3-Isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetic acid |
1189749-40-3 | 1g |
$ 480.00 | 2022-06-04 | ||
| OTAVAchemicals | 3463654-100MG |
2-{[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetic acid |
1189749-40-3 | 95% | 100MG |
$150 | 2023-07-09 | |
| OTAVAchemicals | 3463654-250MG |
2-{[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetic acid |
1189749-40-3 | 95% | 250MG |
$175 | 2023-07-09 | |
| OTAVAchemicals | 3463654-500MG |
2-{[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetic acid |
1189749-40-3 | 95% | 500MG |
$200 | 2023-07-09 | |
| OTAVAchemicals | 3463654-1G |
2-{[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetic acid |
1189749-40-3 | 95% | 1G |
$250 | 2023-07-09 | |
| A2B Chem LLC | AI12185-500mg |
[(3-Isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetic acid |
1189749-40-3 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AI12185-1g |
[(3-Isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetic acid |
1189749-40-3 | >95% | 1g |
$439.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759733-1g |
2-((3-Isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetic acid |
1189749-40-3 | 95% | 1g |
¥1744.00 | 2024-08-09 |
(3-Isopropyl1,2,4triazolo4,3-bpyridazin-6-yl)thioacetic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on (3-Isopropyl1,2,4triazolo4,3-bpyridazin-6-yl)thioacetic acid
Introduction to (3-Isopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thioacetic Acid (CAS No. 1189749-40-3)
(3-Isopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thioacetic acid, with the CAS number 1189749-40-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic molecules characterized by its complex structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties. The presence of a thioacetic acid moiety in its structure suggests potential applications in the synthesis of bioactive molecules and drug candidates.
The compound's structure is composed of a pyridazine ring fused with a triazolopyridine moiety, further modified by an isopropyl group at the 3-position and a thioacetic acid side chain at the 6-position. This intricate arrangement of heterocyclic rings and functional groups makes it a promising candidate for further investigation in medicinal chemistry. The thioacetic acid group is particularly noteworthy as it can participate in various chemical reactions, including condensation, oxidation, and nucleophilic substitution, which are fundamental to the synthesis of more complex molecules.
In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The (3-isopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thioacetic acid structure exhibits several features that make it an attractive scaffold for drug discovery. For instance, the triazolopyridazine core is known to possess antimicrobial and anti-inflammatory properties, while the thioacetic acid moiety can serve as a bioisostere for carboxylic acids or thiolates in drug molecules.
One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been exploring its derivatives as inhibitors of various enzymes and receptors involved in human diseases. For example, studies have shown that modifications of the pyridazine ring can enhance binding affinity to target proteins, making it a valuable starting point for structure-based drug design.
The synthesis of (3-isopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thioacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the triazolopyridazine core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the isopropyl group and the thioacetic acid side chain. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.
The chemical properties of this compound make it suitable for further derivatization into more complex molecules with tailored biological activities. For instance, the thioacetic acid group can be converted into esters or amides, which are common pharmacophores in drug molecules. Additionally, the presence of multiple reactive sites allows for the introduction of other functional groups that can modulate solubility, bioavailability, and metabolic stability.
In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in various disease models. Researchers have observed inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. Furthermore, the compound has demonstrated potential as an antimicrobial agent against resistant bacterial strains.
The development of new drugs often involves extensive screening processes to identify compounds with optimal pharmacokinetic profiles. Computational methods such as molecular docking and virtual screening have been instrumental in predicting binding interactions between (3-isopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thioacetic acid derivatives and target proteins. These tools help researchers prioritize candidates for experimental validation and optimize their structures for improved efficacy.
The role of computational chemistry in drug discovery has been increasingly recognized for its ability to accelerate the development process by reducing reliance on empirical experimentation. By leveraging computational methods alongside traditional synthetic approaches, researchers can efficiently explore chemical space and identify novel therapeutic agents.
The future prospects for this compound are promising as ongoing research continues to uncover new applications and derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.
In conclusion,(3-isopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thioacetic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis presents challenges that require innovative approaches but offers opportunities for developing novel drugs against various diseases.
1189749-40-3 ((3-Isopropyl1,2,4triazolo4,3-bpyridazin-6-yl)thioacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)